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Compound of Interest

Compound Name: PNU-100766-d8

Cat. No.: B196449 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive, step-by-

step guidance for the safe handling of PNU-100766-d8, a deuterated form of the oxazolidinone

antibiotic Linezolid. Adherence to these protocols is critical for personal safety and maintaining

a secure research environment.

Hazard Identification and Classification
PNU-100766-d8 is the deuterated analogue of Linezolid. While specific toxicity data for the

deuterated form is not readily available, the safety profile of the parent compound, Linezolid,

serves as the primary reference. Linezolid is classified as a hazardous substance.

Primary Hazards:

Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs through

prolonged or repeated exposure.[1][2][3]

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling PNU-100766-d8 to

minimize exposure and ensure personal safety.[5][6][7][8]
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is required for compounding

and disposal.[5][7]

Eye/Face Protection Safety glasses or goggles
Must be worn with side shields

to prevent eye contact.[5][9]

Respiratory Protection N95 or higher-rated respirator

Required to prevent the

inhalation of dust or aerosols.

[5]

Body Protection
Laboratory coat or disposable

gown

A low-permeability fabric gown

with a solid front, long sleeves,

and tight-fitting cuffs is

required.[5][7]

Foot Protection Closed-toe shoes
Standard laboratory practice

for foot protection.[5]

Experimental Protocols: Safe Handling and Storage
Handling in an Inert Atmosphere: To prevent hydrogen-deuterium (H-D) exchange, which can

compromise the isotopic purity of PNU-100766-d8, it is crucial to handle the compound under a

dry, inert atmosphere (e.g., nitrogen or argon).[10] This minimizes exposure to atmospheric

moisture. Use of aprotic deuterated solvents is recommended when preparing solutions.[10]

Weighing and Aliquoting:

Perform all weighing and aliquoting in a chemical fume hood or a glove box to control

exposure.

Use appropriate engineering controls such as ventilation to keep airborne contamination

levels low.[6]

Minimize the generation of dust.[6]
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Wash hands thoroughly after handling.[1][6]

Storage: Store PNU-100766-d8 in a tightly sealed container in a cool, dry, and well-ventilated

place.[9] As deuterated compounds can be hygroscopic, storage in a desiccator or a glove box

with a controlled low-humidity atmosphere is recommended to maintain sample integrity.[10]

Storage Protocol
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Caption: Storage protocol for PNU-100766-d8.

Operational and Disposal Plans
Proper disposal of PNU-100766-d8 and associated contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect unused solid PNU-100766-d8 and contaminated disposable items (e.g.,

weigh boats, pipette tips, gloves, gowns) in a designated and clearly labeled hazardous

waste container.[5]
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Liquid Waste: Collect any solutions containing PNU-100766-d8 in a separate, labeled

hazardous waste container. Do not mix with other solvent wastes unless compatibility has

been confirmed.[5]

Disposal Procedure: All waste containing PNU-100766-d8 must be disposed of as hazardous

waste through an approved waste disposal facility.[5] It is imperative to follow all local, state,

and federal regulations for hazardous waste disposal.[5] Waste containers should be securely

sealed and stored in a well-ventilated area until collection.

Disposal Workflow
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Caption: Disposal workflow for PNU-100766-d8 waste.
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First-Aid Measures
In the event of exposure, follow these first-aid procedures and seek immediate medical

attention.

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air and keep them at

rest. Seek immediate medical attention.[6]

Skin Contact

Remove contaminated clothing and wash the

affected area with large amounts of water and

soap. Seek medical attention.[6]

Eye Contact

Flush with water for at least 15 minutes while

holding the eyelids open. Seek immediate

medical attention.[6]

Ingestion

Do not induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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